Cas no 1805001-14-2 (Methyl 3-cyano-2-iodo-6-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-2-iodo-6-(trifluoromethoxy)benzoate
• CAS No: 1805001-14-2
• MF: C₁₀H₅F₃INO₃
• MW: 371.051285505295
• CID: 4951848
• Update Time: 2025-06-23

Methyl 3-cyano-2-iodo-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-iodo-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F3INO3/c1-17-9(16)7-6(18-10(11,12)13)3-2-5(4-15)8(7)14/h2-3H,1H3
• InChI Key： WLMYGFQUGXIHER-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(=C1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-iodo-6-(trifluoromethoxy)benzoate

Methyl 3-cyano-2-iodo-6-(trifluoromethoxy)benzoate (CAS No. 1805001-14-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-2-iodo-6-(trifluoromethoxy)benzoate, identified by its CAS number 1805001-14-2, is a significant compound in the realm of pharmaceutical chemistry. This benzoate derivative features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a cyano group, an iodine atom, and a trifluoromethoxy moiety, endows this compound with distinct chemical properties that are highly conducive to further functionalization and medicinal chemistry applications.

The< strong>3-cyano group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The< strong>2-iodo substituent serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic frameworks. Additionally, the< strong>6-(trifluoromethoxy) group contributes to the molecule's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, the pharmaceutical industry has seen a surge in the demand for novel heterocyclic compounds due to their potential therapeutic applications. Methyl 3-cyano-2-iodo-6-(trifluoromethoxy)benzoate has emerged as a key building block in the synthesis of various pharmacophores. For instance, researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in inflammatory pathways. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and selectivity, a phenomenon attributed to its ability to modulate electronic distributions and hydrogen bonding interactions.

One of the most compelling aspects of Methyl 3-cyano-2-iodo-6-(trifluoromethoxy)benzoate is its utility in generating libraries of compounds for high-throughput screening. The strategic placement of the cyano and iodine groups allows for sequential functionalization, enabling the rapid assembly of diverse molecular architectures. This approach has been instrumental in identifying lead compounds for diseases ranging from oncology to neurodegenerative disorders. The compound's compatibility with modern synthetic methodologies, such as palladium-catalyzed reactions and transition-metal-mediated transformations, further underscores its importance in medicinal chemistry.

The< strong>CAS number 1805001-14-2 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is essential for researchers who need to reference specific chemical entities with precision. The benzoate moiety itself is a well-studied pharmacophore, known for its role in various therapeutic agents. By incorporating additional functional groups like cyano and trifluoromethoxy, Methyl 3-cyano-2-iodo-6-(trifluoromethoxy)benzoate expands the pharmacological potential of this scaffold.

In conclusion, Methyl 3-cyano-2-iodo-6-(trifluoromethoxy)benzoate represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will remain at the forefront of innovation, driving advancements in medicine and improving patient outcomes worldwide.